Cas no 1224710-37-5 (5β-Androstan-3α,17β-diol-2,2,3,4,4-d5)
5β-Androstan-3α,17β-diol-2,2,3,4,4-d5 Chemical and Physical Properties
Names and Identifiers
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- 5β-Androstan-3α,17β-diol-2,2,3,4,4-d5
- 5β-Androstan-3α?17β-diol-2?2?3?4?4-d5
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- Inchi: 1S/C19H32O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h12-17,20-21H,3-11H2,1-2H3/t12-,13-,14+,15+,16+,17+,18+,19+/m1/s1
- InChI Key: CBMYJHIOYJEBSB-GCXXXECGSA-N
- SMILES: C[C@]12CC([H])([H])[C@@]([H])(O)C([H])([H])[C@@]1([H])CC[C@@]1([H])[C@]3([H])CC[C@H](O)[C@@]3(C)CC[C@]21[H]
5β-Androstan-3α,17β-diol-2,2,3,4,4-d5 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A637486-5mg |
5β-Androstan-3α,17β-diol-2,2,3,4,4-d5 |
1224710-37-5 | 5mg |
$ 775.00 | 2022-06-07 | ||
| TRC | A637486-10mg |
5β-Androstan-3α,17β-diol-2,2,3,4,4-d5 |
1224710-37-5 | 10mg |
$ 1315.00 | 2022-06-07 |
5β-Androstan-3α,17β-diol-2,2,3,4,4-d5 Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 5β-Androstan-3α,17β-diol-2,2,3,4,4-d5
Comprehensive Analysis of 5β-Androstan-3α,17β-diol-2,2,3,4,4-d5 (CAS No. 1224710-37-5): Applications and Research Insights
The compound 5β-Androstan-3α,17β-diol-2,2,3,4,4-d5, identified by its CAS No. 1224710-37-5, is a deuterated derivative of the endogenous steroid metabolite 5β-androstane-3α,17β-diol. This labeled analog has garnered significant attention in biomedical research, particularly in the fields of metabolomics, steroid profiling, and doping control. Its unique structural modifications, including deuterium atoms at positions 2, 3, and 4, make it an invaluable internal standard for mass spectrometry-based assays, ensuring high precision in quantitative analyses.
In recent years, the demand for deuterated steroids like 5β-Androstan-3α,17β-diol-2,2,3,4,4-d5 has surged due to their critical role in sports anti-doping programs. Researchers utilize this compound to detect abnormal steroid profiles, as it mimics the natural metabolite while providing distinct isotopic signatures. This application aligns with growing public interest in fair play in athletics and the detection of performance-enhancing drugs, topics frequently searched in scientific and sports communities.
Beyond anti-doping, CAS No. 1224710-37-5 is pivotal in endocrine disorder studies. Its deuterium labeling enables precise tracking of steroid metabolism in conditions like congenital adrenal hyperplasia or PCOS (polycystic ovary syndrome), addressing common patient concerns about hormonal imbalances. The compound’s stability under LC-MS/MS conditions further enhances its utility in clinical diagnostics, a hotspot in personalized medicine discussions.
The synthesis of 5β-Androstan-3α,17β-diol-2,2,3,4,4-d5 involves sophisticated isotopic enrichment techniques, reflecting advancements in green chemistry—a trending topic among environmentally conscious researchers. Its production adheres to stringent GMP standards, ensuring reproducibility for pharmaceutical reference materials. This aspect resonates with searches on sustainable lab practices and high-purity standards in chemical manufacturing.
Emerging applications include its use in neurosteroid research, where deuterated analogs help elucidate the role of androstanediols in neuroprotection and mood regulation. These areas attract interest from both academia and the public, given rising mental health awareness. The compound’s ability to cross the blood-brain barrier makes it a promising candidate for studying neurodegenerative diseases, another high-traffic search topic.
From a technical perspective, the deuterium labeling in 5β-Androstan-3α,17β-diol-2,2,3,4,4-d5 minimizes interference from endogenous compounds during chromatographic separation, a feature highly valued in forensic toxicology. This aligns with frequent queries about drug testing accuracy and legal evidence standards. The compound’s high isotopic purity (>98% d5) ensures reliable data, meeting the rigorous demands of regulatory agencies worldwide.
In summary, CAS No. 1224710-37-5 represents a cornerstone in modern steroid analysis, bridging gaps between basic research and applied diagnostics. Its versatility across disciplines—from sports medicine to neuroscience—underscores its relevance in addressing today’s scientific and societal challenges, while its optimized properties cater to the precision-driven era of biomarker discovery and translational research.
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